Cas no 2228156-35-0 (3-4-(dimethylamino)phenyl-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-4-(dimethylamino)phenyl-1,1,1-trifluoropropan-2-ol
• CAS No: 2228156-35-0
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5937476
• PubChem ID: 165660738
• Update Time: 2025-10-10

3-4-(dimethylamino)phenyl-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)phenyl-1,1,1-trifluoropropan-2-ol
• EN300-1946101
• 2228156-35-0
• 3-[4-(dimethylamino)phenyl]-1,1,1-trifluoropropan-2-ol

• Inchi： 1S/C11H14F3NO/c1-15(2)9-5-3-8(4-6-9)7-10(16)11(12,13)14/h3-6,10,16H,7H2,1-2H3
• InChI Key： HVTZZWSWBIGOLF-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=CC=1)N(C)C)O)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-4-(dimethylamino)phenyl-1,1,1-trifluoropropan-2-ol

Research Brief on 3-4-(dimethylamino)phenyl-1,1,1-trifluoropropan-2-ol (CAS: 2228156-35-0): Latest Advances and Applications

The compound 3-4-(dimethylamino)phenyl-1,1,1-trifluoropropan-2-ol (CAS: 2228156-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel fluorinated pharmaceuticals. Fluorinated compounds are increasingly important in drug development due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 3-4-(dimethylamino)phenyl-1,1,1-trifluoropropan-2-ol is particularly noteworthy, as it contributes to the compound's lipophilicity and ability to penetrate cell membranes, making it a promising candidate for central nervous system (CNS) targeting drugs.

One of the most significant breakthroughs involves the compound's application in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-4-(dimethylamino)phenyl-1,1,1-trifluoropropan-2-ol exhibit potent inhibitory activity against specific protein kinases involved in cancer progression. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization of its pharmacological properties.

In addition to its potential as a kinase inhibitor, recent research has explored the compound's utility in PET (positron emission tomography) imaging. The dimethylamino phenyl moiety, when labeled with fluorine-18, has shown promise as a radiotracer for imaging amyloid plaques in Alzheimer's disease. Preliminary results from animal studies indicate high brain uptake and favorable pharmacokinetics, suggesting its potential as a diagnostic tool for neurodegenerative disorders.

The synthetic pathways for 3-4-(dimethylamino)phenyl-1,1,1-trifluoropropan-2-ol have also been refined in recent years. A 2022 publication in Organic Process Research & Development described an efficient, scalable synthesis route that improves yield and reduces environmental impact through the use of greener solvents and catalysts. This advancement is particularly relevant for industrial-scale production, addressing previous challenges in the compound's manufacturability.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research is focused on addressing its metabolic stability and potential toxicity profiles. Ongoing structure-activity relationship (SAR) studies aim to optimize the compound's pharmacophore while minimizing off-target effects. The next phase of research will likely involve more extensive preclinical testing to evaluate its therapeutic index and potential for human trials.

In conclusion, 3-4-(dimethylamino)phenyl-1,1,1-trifluoropropan-2-ol (CAS: 2228156-35-0) represents a versatile scaffold with multiple applications in drug discovery and diagnostic imaging. The latest research underscores its potential as both a therapeutic agent and a research tool, with particular promise in oncology and neurology. As synthetic methods improve and our understanding of its biological activity deepens, this compound is poised to make significant contributions to the field of chemical biology and medicine.